N-(2-bornyl)-acetylacetamide

• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol
• IUPAC Name: 3-oxo-N-(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)butanamide
• InChI: InChI=1S/C14H23NO2/c1-9(16)7-12(17)15-11-8-10-5-6-14(11,4)13(10,2)3/h10-11H,5-8H2,1-4H3,(H,15,17)
• InChI Key: FIPZFJXPLSDNKG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)NC1CC2CCC1(C2(C)C)C

Description

N-(2-bornyl)-acetylacetamide is a useful research compound. Its molecular formula is C14H23NO2 and its molecular weight is 237.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.8 g of diketene were added with stirring to a mixture of 30 g of 2-bornylamine and 200 ml of isopropyl ether and after stirring for 4 hours at 20° C., the mixture was evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and elution with a 9-1 methylene chloride-acetone mixture gave 39 g of N-(2-bornyl)-acetylacetamide. 30 g of the latter product and 1 g of p-toluene sulfonic acid were added to a mixture of 20 g of methyl orthoformate and 30 ml of methanol and the mixture stood at 20° C. for 16 hours. 2 ml of quinoline were added thereto and the mixture was evaporated to dryness under reduced pressure. The residue was added to toluene and the mixture was heated at 145° C. for 3 hours while distilling a toluene-methanol azeotrope. The mixture was evaporated to dryness under reduced pressure and the residue was chromatographed over silica gel. The product was eluted with an 8-2 methylene chloride-acetone mixture and was crystallized from isopropyl ether to obtain 19 g of N-(2'-bornyl)-3-methoxy-crotonamide melting at 149° C. The RMN spectra showed it was the E somer.